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Compound of Interest

Compound Name: Sulfo-Cy3 amine

Cat. No.: B15555561

Technical Guide: Sulfo-Cy3 Amine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Sulfo-Cy3 amine, a water-soluble
fluorescent dye. It covers essential safety information, physicochemical properties, and detailed
experimental protocols for its application in life sciences research.

Core Safety and Handling Information

The following tables summarize the key safety and handling information for Sulfo-Cy3 amine,
compiled from various supplier safety data sheets.

Hazard Identification and GHS Classification

Hazard Class GHS Classification Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.[1]
Acute Aquatic Toxicity Category 1 H400: Very toxic to aquatic life.

. ) . H410: Very toxic to aquatic life
Chronic Aquatic Toxicity Category 1

with long lasting effects.[1]

First Aid Measures
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Exposure Route

First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water,
occasionally lifting the upper and lower eyelids.
Check for and remove any contact lenses.
Continue to rinse for at least 10 minutes. Get

medical attention.[1]

Skin Contact

Flush contaminated skin with plenty of water.
Remove contaminated clothing and shoes. Get
medical attention if symptoms occur. Wash
clothing before reuse. Clean shoes thoroughly

before reuse.[1]

Inhalation

Remove victim to fresh air and keep at rest in a
position comfortable for breathing. If not
breathing, if breathing is irregular or if
respiratory arrest occurs, provide artificial
respiration or oxygen by trained personnel. It
may be dangerous to the person providing aid to
give mouth-to-mouth resuscitation. Get medical
attention if adverse health effects persist or are
severe. If unconscious, place in recovery
position and get medical attention immediately.
Maintain an open airway. Loosen tight clothing

such as a collar, tie, belt or waistband.[1]

Ingestion

Wash out mouth with water. Remove dentures if
any. Remove victim to fresh air and keep at rest
in a position comfortable for breathing. If
material has been swallowed and the exposed
person is conscious, give small quantities of
water to drink. Stop if the exposed person feels
sick as vomiting may be dangerous. Do not
induce vomiting unless directed to do so by
medical personnel. If vomiting occurs, the head
should be kept low so that vomit does not enter
the lungs. Get medical attention. If necessary,

call a poison center or physician. Never give
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anything by mouth to an unconscious person. If
unconscious, place in recovery position and get
medical attention immediately. Maintain an open
airway. Loosen tight clothing such as a collar,

tie, belt or waistband.[1]

Handling and Storage

Parameter

Recommendation

Handling

Avoid dust formation. Avoid breathing mist, gas
or vapours. Avoid contacting with skin and eye.
Use personal protective equipment. Wear
chemical impermeable gloves. Ensure adequate
ventilation. Remove all sources of ignition.
Evacuate personnel to safe areas. Keep away
from heat, sparks, open flames and hot

surfaces.

Storage

Store at -20°C in the dark.[2][3] It can be
transported at room temperature for up to 3
weeks.[2][3] For long-term storage, it is

recommended to desiccate the product.[2][3]

Stock Solution Storage

A stock solution can be stored at -80°C for 6
months or at -20°C for 1 month, protected from
light.[4]

Physicochemical and Spectral Properties

Sulfo-Cy3 amine is a derivative of the cyanine dye Cy3, modified with a sulfonate group to

enhance water solubility and an amine group for conjugation.[4][5]
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Property Value

Molecular Formula C36H50N407S2[1][6]
Molecular Weight 714.94 g/mol [1][7]
Appearance Dark red solid[7][8]

Well soluble in water, alcohols, DMSO, and

Solubility

DMF[2][6][7][8]
Excitation Maximum (Aex) 548 nm[2][7]
Emission Maximum (Aem) 563 nm[2][7]
Molar Extinction Coefficient () 162,000 cm~—tM~1[2][7]
Fluorescence Quantum Yield (P) 0.1[2][7]

Experimental Protocols

The amine group of Sulfo-Cy3 amine allows for its covalent linkage to molecules containing
carboxylic acids, activated esters (like NHS esters), or other electrophilic groups.[5][9] Below is
a general protocol for labeling a protein with an activated carboxyl group using Sulfo-Cy3
amine.

Protein Labeling with Sulfo-Cy3 Amine

This protocol outlines the steps for conjugating Sulfo-Cy3 amine to a protein that has been
activated to present a reactive ester, such as an NHS ester.

Materials:

Protein to be labeled (in an amine-free buffer, e.g., PBS)

Sulfo-Cy3 amine

Anhydrous Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO)

Activation reagent (e.g., EDC/NHS)

© 2025 BenchChem. All rights reserved. 4 /10 Tech Support


https://axispharm.com/product-category/fluorescent-dyes/cyanine-dyes/sulfo-cyanine3-5/
https://www.thermofisher.com/sg/en/home/references/protocols/cell-and-tissue-analysis/labeling-chemistry-protocols/amine-reactive-probe-labeling-protocol.html
https://axispharm.com/product-category/fluorescent-dyes/cyanine-dyes/sulfo-cyanine3-5/
https://www.assaygenie.com/content/BN%20Technical%20Manuals/BN01054.pdf
https://www.assaygenie.com/content/BN%20Technical%20Manuals/BN01054.pdf
https://www.merckmillipore.com/HN/es/technical-documents/protocol/genomics/pcr/nhs-ester-oligonucleotide-conjugation
https://axispharm.com/product-category/fluorescent-dyes/cyanine-dyes/sulfo-cyanine3-dye/
https://www.thermofisher.com/sg/en/home/references/protocols/cell-and-tissue-analysis/labeling-chemistry-protocols/amine-reactive-probe-labeling-protocol.html
https://www.assaygenie.com/content/BN%20Technical%20Manuals/BN01054.pdf
https://www.merckmillipore.com/HN/es/technical-documents/protocol/genomics/pcr/nhs-ester-oligonucleotide-conjugation
https://axispharm.com/product-category/fluorescent-dyes/cyanine-dyes/sulfo-cyanine3-dye/
https://www.assaygenie.com/content/BN%20Technical%20Manuals/BN01054.pdf
https://axispharm.com/product-category/fluorescent-dyes/cyanine-dyes/sulfo-cyanine3-dye/
https://www.assaygenie.com/content/BN%20Technical%20Manuals/BN01054.pdf
https://axispharm.com/product-category/fluorescent-dyes/cyanine-dyes/sulfo-cyanine3-dye/
https://www.assaygenie.com/content/BN%20Technical%20Manuals/BN01054.pdf
https://axispharm.com/product-category/fluorescent-dyes/cyanine-dyes/sulfo-cyanine3-dye/
https://www.assaygenie.com/content/BN%20Technical%20Manuals/BN01054.pdf
https://www.benchchem.com/product/b15555561?utm_src=pdf-body
https://www.medchemexpress.com/sulfo-cy3-amine.html
https://www.lumiprobe.com/p/sulfo-cy35-amine
https://www.benchchem.com/product/b15555561?utm_src=pdf-body
https://www.benchchem.com/product/b15555561?utm_src=pdf-body
https://www.benchchem.com/product/b15555561?utm_src=pdf-body
https://www.benchchem.com/product/b15555561?utm_src=pdf-body
https://www.benchchem.com/product/b15555561?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15555561?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Reaction Buffer: 0.1 M sodium bicarbonate buffer, pH 8.3-8.5
o Purification column (e.g., Sephadex G-25)
o Phosphate-buffered saline (PBS), pH 7.2-7.4
Procedure:
e Protein Preparation:
o Dissolve the protein in the reaction buffer at a concentration of 2-10 mg/mL.

o If the protein buffer contains primary amines (e.g., Tris or glycine), it must be dialyzed
against the reaction buffer before proceeding.

o Activation of Carboxyl Groups on the Protein (if necessary):

[¢]

This step is required if the protein does not already have an amine-reactive group.
o Dissolve the protein in a suitable buffer (e.g., MES buffer, pH 6.0).

o Add a 10-fold molar excess of EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and a
20-fold molar excess of NHS (N-hydroxysuccinimide).

o Incubate for 15-30 minutes at room temperature.

o Remove excess activation reagents by dialysis or using a desalting column, exchanging
the buffer to the reaction buffer (pH 8.3-8.5).

e Sulfo-Cy3 Amine Stock Solution Preparation:

o Just before use, dissolve Sulfo-Cy3 amine in anhydrous DMF or DMSO to a
concentration of 10 mg/mL.

o Conjugation Reaction:

o Slowly add the Sulfo-Cy3 amine stock solution to the protein solution while gently stirring.
The optimal molar ratio of dye to protein should be determined empirically, but a starting
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point of a 10 to 20-fold molar excess of the dye can be used.
o Incubate the reaction for 1-2 hours at room temperature, protected from light.

o Purification of the Labeled Protein:

o

Prepare a Sephadex G-25 column according to the manufacturer's instructions.

Load the reaction mixture onto the column.

[e]

o

Elute with PBS (pH 7.2-7.4).

[¢]

The first colored band to elute is the labeled protein. The second, slower-moving band is
the unconjugated dye.

[¢]

Collect the fractions containing the labeled protein.
o Characterization of the Conjugate:

o Determine the protein concentration and the degree of labeling (DOL) by measuring the
absorbance at 280 nm and ~548 nm.

o The DOL can be calculated using the following formula: DOL = (A_max x €_protein) /
((A_280 - (A_max x CF_280)) x €_dye) Where:

A_max is the absorbance at the dye's maximum absorption wavelength.

A 280 is the absorbance at 280 nm.

€_protein is the molar extinction coefficient of the protein at 280 nm.

€_dye is the molar extinction coefficient of the dye at its A_max.

CF_280 is the correction factor for the dye's absorbance at 280 nm (CF280 = A280nm /
Amax). For Sulfo-Cy3, this is approximately 0.06.[2]

Visualizations
Experimental Workflow: Protein Labeling
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Protein Labeling Workflow with Sulfo-Cy3 Amine
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Caption: Workflow for conjugating Sulfo-Cy3 amine to a protein.

Application in Immunofluorescence

Sulfo-Cy3 amine can be used to label antibodies for use in immunofluorescence to visualize
specific cellular targets.
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Immunofluorescence Workflow using a Labeled Antibody
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Caption: General workflow for immunofluorescence using a Sulfo-Cy3 labeled antibody.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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